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Compound of Interest

Compound Name: Ethyl 3-methylbenzoate

Cat. No.: B093142 Get Quote

A Note on Ethyl 3-methylbenzoate: Initial research indicates that Ethyl 3-methylbenzoate
(CAS 120-33-2), the specified topic, is not recommended for use in fragrance or flavor

applications. Authoritative industry resources categorize it for informational or research

purposes only. Therefore, this document will focus on two closely related and widely utilized

fragrance ingredients: Ethyl Benzoate and Methyl Benzoate. These compounds offer valuable

olfactory properties and serve as instructive examples for the application of aromatic esters in

perfumery.

This document provides detailed application notes and protocols for researchers, scientists,

and drug development professionals on the use of Ethyl Benzoate and Methyl Benzoate in

fragrance formulations. It covers their olfactory characteristics, physicochemical properties, and

inclusion in fragrance compositions, alongside protocols for their evaluation.

Olfactory Profile and Applications
Both Ethyl Benzoate and Methyl Benzoate are valued for their sweet, floral, and fruity

characteristics, acting as key components in various fragrance accords.

Ethyl Benzoate is generally perceived as softer and sweeter than its methyl counterpart. Its

scent profile is characterized by a medicinal, floral character with prominent cherry and berry

notes.[1][2] It possesses a sweet, rich, heavy-fruity aroma with nuances of black currant and

grape.[3] This profile makes it highly effective in several applications:
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Floral Accords: It serves as a powerful floral amplifier, lending sweetness and lift to

compositions featuring ylang-ylang, tuberose, and carnation.[3]

Fruity Accords: It is used to anchor and add phenolic fruity sweetness to berry and cherry

accords.[1]

Complex Compositions: It can add syrupy complexity to leather and labdanum accords and

soften sharp balsamic facets in oriental fragrances.[3]

Methyl Benzoate presents a more powerful, narcotic-floral odor with sharp, phenolic overtones.

[4][5] Its scent is reminiscent of ylang-ylang and tuberose, with a harsh, wintergreen aspect and

a pungent, heavy-sweet character.[1] Key applications include:

Narcotic White Florals: It is considered essential in building bases for ylang-ylang, tuberose,

and narcissus, where its phenolic character reinforces the natural profiles of these flowers.[4]

Fruity Accords: It contributes to feijoa, cherry, and other red fruit notes.[4]

Masking and Industrial Use: Due to its strength, it is effective as a masking agent in industrial

perfumes.

Due to its higher volatility, Methyl Benzoate is often used for its impact on the top and middle

notes, while the longer-lasting Ethyl Benzoate contributes to the middle and base notes of a

fragrance.[2]

Quantitative Data Summary
The physicochemical properties and recommended usage levels of these esters are critical for

formulation development.

Table 1: Physicochemical Properties of Ethyl Benzoate
and Methyl Benzoate
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Property Ethyl Benzoate Methyl Benzoate

CAS Number 93-89-0 93-58-3

Molecular Formula C₉H₁₀O₂ C₈H₈O₂

Molecular Weight 150.17 g/mol 136.15 g/mol [4]

Appearance
Colorless to pale yellow

liquid[3]
Colorless, oily liquid[6][7]

Boiling Point 211-213 °C 198-199 °C[8][9]

Melting Point -34 °C[10] -12 °C[8][9]

Density 1.045 g/mL at 25 °C 1.088 g/mL at 20 °C[8][9]

Flash Point 88 °C (closed cup)[10] 83 °C (closed cup)[6][11]

Water Solubility Very slightly soluble / Insoluble
Poorly soluble (<0.1 g/100 mL)

[8]

Solubility
Miscible with most organic

solvents

Miscible with organic

solvents[8]

Odor Threshold Not determined ~110 ppb[4]

Table 2: Usage Levels in Fragrance Formulations
Fragrance Ingredient

Typical Use Level in
Concentrate

Maximum Use Level in
Concentrate

Ethyl Benzoate 0.5%[2] 8.0%

Methyl Benzoate 0.1% - 1.5%[4] 4.0%[12]

Experimental Protocols
The evaluation of new fragrance ingredients involves a systematic process of formulation,

sensory analysis, and stability testing.
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Protocol for Incorporation and Evaluation of a New
Benzoate Ester
This protocol outlines the steps for incorporating an ingredient like Ethyl Benzoate into a simple

floral fragrance base for evaluation.

Objective: To evaluate the olfactory contribution of Ethyl Benzoate in a foundational ylang-ylang

accord.

Materials:

Ethyl Benzoate

Benzyl Acetate

Linalool

Methyl Anthranilate

Perfumer's Alcohol (Ethanol)

Glass beakers, pipettes, and vials

Digital scale (0.001g precision)

Scent strips

Procedure:

Prepare Stock Solutions: Create 10% dilutions of all fragrance materials, including Ethyl

Benzoate, in perfumer's alcohol to facilitate precise blending.[13]

Formulate a Control Accord: Prepare a simple ylang-ylang base accord (Control) by blending

the stock solutions. A sample formula could be:

Benzyl Acetate: 5 parts

Linalool: 3 parts
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Methyl Anthranilate: 1 part

Formulate the Test Accord: Prepare the experimental accord (Test) by incorporating Ethyl

Benzoate.

Benzyl Acetate: 5 parts

Linalool: 3 parts

Methyl Anthranilate: 1 part

Ethyl Benzoate (10% solution): 1 part

Maturation: Seal both the Control and Test vials and allow them to mature for at least 48

hours in a cool, dark place. This allows the different components to meld and the fragrance

profile to stabilize.

Olfactory Evaluation:

Dip a clean scent strip into the Control accord and another into the Test accord.

Evaluate the strips at three key time points:

Top Note (Immediately): Note the initial impression.

Heart Note (after 15-30 minutes): Assess the main character of the fragrance.

Base Note (after 2-4 hours): Evaluate the dry-down and tenacity.

Record detailed descriptors for each, comparing the Test accord to the Control. Note

changes in sweetness, fruitiness, floral character, and overall strength.

Protocol for Sensory Panel Evaluation
Objective: To obtain an objective assessment of the fragrance profile and performance of the

formulated accords.

Procedure:
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Panelist Selection: Recruit a panel of at least 15 individuals. Panelists should be screened

for their ability to smell and articulate olfactory perceptions.[14]

Testing Environment: Conduct the evaluation in a well-ventilated, odor-neutral room to

prevent sensory fatigue and cross-contamination.[14]

Sample Presentation: Prepare scent strips for both the Control and Test accords as

described in Protocol 3.1. Label the strips with random three-digit codes to blind the

panelists.

Evaluation Method (Triangle Test): To determine if a perceptible difference exists, present

each panelist with three scent strips, two of which are identical (e.g., two Control, one Test)

and ask them to identify the one that is different.

Descriptive Analysis: Provide panelists with a questionnaire to rate the perceived intensity of

specific attributes (e.g., "sweet," "fruity," "floral," "medicinal") on a structured scale (e.g., a 5-

point or 9-point scale).[15]

Data Analysis: Statistically analyze the results from the triangle test to determine

significance. Compile and average the scores from the descriptive analysis to create an

olfactory profile of the test fragrance.

Protocol for Accelerated Stability Testing
Objective: To assess the stability of the new fragrance accord in an alcohol-based product

under stressed conditions.

Procedure:

Sample Preparation: Prepare two final fragrance solutions by diluting the "Test" accord (from

Protocol 3.1) to a 15% concentration in perfumer's alcohol. Place them in clear glass spray

bottles. One will be the "Test Sample," and the other the "Control Sample."

Storage Conditions:

Store the Control Sample in a dark place at room temperature (approx. 25°C).

Place the Test Sample in a stability oven at an elevated temperature (e.g., 40-45°C).[16]
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Optionally, place another Test Sample in a UV light cabinet to assess photo-stability.[17]

[18]

Evaluation Schedule: Evaluate the samples at set intervals: Time 0, 1 week, 2 weeks, 4

weeks, and 8 weeks.

Assessment Parameters: At each interval, remove the Test Sample from the stress condition

and allow it to return to room temperature. Compare it against the Control Sample for:

Color: Note any changes or discoloration.

Clarity: Observe any cloudiness or precipitation.

Odor: Conduct an olfactory evaluation on scent strips, noting any deviation from the

original scent profile, such as loss of top notes, development of off-odors, or changes in

character.[18]

Documentation: Record all observations meticulously. A fragrance is considered stable if

there are no significant changes in color, clarity, and odor profile throughout the testing

period.

Diagrams and Workflows
Olfactory Signal Transduction Pathway
The perception of a fragrance molecule like Ethyl Benzoate begins with its interaction with

olfactory receptors in the nasal epithelium. This triggers a complex signaling cascade that

results in the perception of smell.
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Caption: Generalized pathway for olfactory signal transduction.
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Fragrance Development and Evaluation Workflow
The process of creating a new fragrance and evaluating a new ingredient follows a structured

workflow from initial concept to final product assessment.

Concept & Brief

Raw Material
Evaluation

Formulation &
Compounding

Maturation &
Maceration

Initial QC
(GC-MS, Olfaction)

Application Testing
(e.g., in lotion, soap)

Stability & Safety
Assessment

Consumer / Expert
Sensory Panel

Reformulation

Final Formula
Approved
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Caption: Workflow for fragrance development and ingredient evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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